N-[3-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-2-(2-nitrophenoxy)acetamide

• IUPAC Name: N-[3-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-2-(2-nitrophenoxy)acetamide
• InChI: InChI=1S/C21H13Cl2N3O5/c22-13-9-15(23)20-16(10-13)25-21(31-20)12-4-3-5-14(8-12)24-19(27)11-30-18-7-2-1-6-17(18)26(28)29/h1-10H,11H2,(H,24,27)
• InChI Key: PRMYLARUMJPCPX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])OCC(=O)NC2=CC=CC(=C2)C3=NC4=C(O3)C(=CC(=C4)Cl)Cl
• Molecular Formula: C21H13Cl2N3O5
• Molecular Weight: 458.2 g/mol

Description

N-[3-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-2-(2-nitrophenoxy)acetamide, also known as DBZP, is a chemical compound that has been widely studied for its potential use in scientific research. DBZP is a benzoxazole derivative that has been synthesized using a variety of methods. In

Mechanism of Action

The mechanism of action of N-[3-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-2-(2-nitrophenoxy)acetamide is not well understood. However, it is believed that N-[3-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-2-(2-nitrophenoxy)acetamide may act as a modulator of protein-protein interactions, which play a critical role in many cellular processes. N-[3-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-2-(2-nitrophenoxy)acetamide may also interact with cellular membranes, leading to changes in membrane structure and function.
Biochemical and Physiological Effects:
N-[3-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-2-(2-nitrophenoxy)acetamide has been found to have a variety of biochemical and physiological effects. In vitro studies have shown that N-[3-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-2-(2-nitrophenoxy)acetamide can inhibit the growth of cancer cells and induce cell death. N-[3-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-2-(2-nitrophenoxy)acetamide has also been found to have anti-inflammatory and antioxidant properties. In vivo studies have shown that N-[3-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-2-(2-nitrophenoxy)acetamide can improve cognitive function and reduce the severity of Alzheimer's disease in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[3-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-2-(2-nitrophenoxy)acetamide in lab experiments is its high fluorescence, which makes it useful for labeling and imaging biological structures. N-[3-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-2-(2-nitrophenoxy)acetamide is also relatively easy to synthesize and has been found to be stable under a variety of conditions. However, one limitation of using N-[3-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-2-(2-nitrophenoxy)acetamide in lab experiments is that its mechanism of action is not well understood, which can make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research on N-[3-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-2-(2-nitrophenoxy)acetamide. One area of research could focus on further elucidating the mechanism of action of N-[3-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-2-(2-nitrophenoxy)acetamide, which could help to identify new therapeutic targets for the treatment of various diseases. Another area of research could focus on developing new methods for synthesizing N-[3-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-2-(2-nitrophenoxy)acetamide, which could lead to more efficient and cost-effective production of this compound. Finally, future research could explore the potential use of N-[3-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-2-(2-nitrophenoxy)acetamide in combination with other compounds for the treatment of various diseases.

Synthesis Methods

N-[3-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-2-(2-nitrophenoxy)acetamide has been synthesized using a variety of methods, including Suzuki-Miyaura coupling, Buchwald-Hartwig coupling, and Heck coupling. The most commonly used method for synthesizing N-[3-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-2-(2-nitrophenoxy)acetamide is the Suzuki-Miyaura coupling method, which involves the coupling of a boronic acid with an aryl halide in the presence of a palladium catalyst. This method has been found to be efficient and reliable for synthesizing N-[3-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-2-(2-nitrophenoxy)acetamide.

Scientific Research Applications

N-[3-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-2-(2-nitrophenoxy)acetamide has been widely studied for its potential use in scientific research. One of the most promising applications of N-[3-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-2-(2-nitrophenoxy)acetamide is in the field of fluorescence microscopy. N-[3-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-2-(2-nitrophenoxy)acetamide has been found to be a highly fluorescent compound, making it useful for labeling and imaging biological structures. N-[3-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-2-(2-nitrophenoxy)acetamide has also been studied for its potential use in the development of new drugs for the treatment of various diseases, including cancer and Alzheimer's disease.